Methyl 3-(5-chloro-2-methyl-1H-imidazol-4-yl)-4-methylbenzoate

• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol
• IUPAC Name: methyl 3-(5-chloro-2-methyl-1H-imidazol-4-yl)-4-methylbenzoate
• InChI: InChI=1S/C13H13ClN2O2/c1-7-4-5-9(13(17)18-3)6-10(7)11-12(14)16-8(2)15-11/h4-6H,1-3H3,(H,15,16)
• InChI Key: CPUNRZQLSUJZMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)C2=C(NC(=N2)C)Cl

Description

Methyl 3-(5-chloro-2-methyl-1H-imidazol-4-yl)-4-methylbenzoate is a useful research compound. Its molecular formula is C13H13ClN2O2 and its molecular weight is 264.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-methyl-3-(2-methyl-1H-imidazol-5-yl)benzoate (compound 7.1, 317 mg, 1.38 mmol) in carbon tetrachloride (30 mL) was added NCS (184 mg, 1.38 mmol). The mixture was stirred at 50° C. for 16 hours, then cooled to room temperature and washed with brine, dried (MgSO4), filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (0-50% EtOAc in hexanes) to yield the title compound as a solid (300 mg, 82%). m/z (ES+) 265 (M+H)+. 1H NMR (400 MHz, CDCl3) δ 9.55 (br s, 1H), 8.01-7.87 (m, 2H), 7.37 (d, J=7.8 Hz, 1H), 3.91 (s, 3H), 2.42 (s, 3H), 2.40 (s, 3H).